Cas no 3788-61-2 (Phenanthrene,9-dodecyl-)
Phenanthrene,9-dodecyl- structure
Product Name:Phenanthrene,9-dodecyl-
Phenanthrene,9-dodecyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene,9-dodecyl-
- 9-n-Dodecylphenanthrene
- 9-dodecylphenanthrene
- NSC-107103
- 9-Dodecylphenanthrene #
- NSC107103
- DTXSID80296020
- 3788-61-2
- 9-n-Dodecyl-phenanthrene
- AKOS005442947
- NSC 107103
- Phenanthrene, 9-dodecyl-
- QBNLPAPGLLSKBN-UHFFFAOYSA-N
-
- Inchi: 1S/C26H34/c1-2-3-4-5-6-7-8-9-10-11-16-22-21-23-17-12-13-18-24(23)26-20-15-14-19-25(22)26/h12-15,17-21H,2-11,16H2,1H3
- InChI Key: QBNLPAPGLLSKBN-UHFFFAOYSA-N
- SMILES: C(CCCCCCC)CCCCC1C=C2C=CC=CC2=C2C=CC=CC=12
Computed Properties
- Exact Mass: 346.26622
- Monoisotopic Mass: 346.266051085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9220 (rough estimate)
- Boiling Point: 416.25°C (rough estimate)
- Refractive Index: 1.5220 (estimate)
- PSA: 0
Phenanthrene,9-dodecyl- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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